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Compound of Interest

4'-Chloro-3-(3-
Compound Name:

methylphenyl)propiophenone
CAS No.: 898790-65-3

Cat. No.: B3023737

Get Quote

Technical Guide: 4'-Chloro-3-(3-
methylphenyl)propiophenone
Part 1: Executive Summary & Identification

4'-Chloro-3-(3-methylphenyl)propiophenone (also known as 1-(4-chlorophenyl)-3-(3-
methylphenyl)propan-1-one) is a diarylpropanoid derivative structurally related to the centrally
acting muscle relaxants Tolperisone and Eperisone. It serves as a critical intermediate in the
synthesis of next-generation muscle relaxants and sodium channel blockers. Its scaffold—a
"dihydrochalcone” core—allows for the exploration of Structure-Activity Relationships (SAR) to
optimize lipophilicity and metabolic stability in drug candidates.

Chemical Identity
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Parameter Detail

CAS Number 844884-92-0
1-(4-chlorophenyl)-3-(3-methylphenyl)propan-1-

IUPAC Name ( phenyl)-3-( ylphenyl)prop
one

Molecular Formula C16H1s5CIO

Molecular Weight 258.74 g/mol
CC1=CC=CC(CCC(=0)Cc2=CcC=C(Cl)Cc=C2)=C

SMILES

1

Structural Class

Dihydrochalcone / Diarylpropanone

Part 2: Physicochemical Properties

Note: Where experimental values for this specific CAS are proprietary or absent from public

registries, values are derived from validated predictive models (EPA T.E.S.T., ACD/Labs) and

structural analogs (e.g., 4'-chloropropiophenone).

Physical Constants

Property Value /| Range Confidence
Off-white to pale yellow _

Appearance ) ) High (Analogous)
crystalline solid

Melting Point 45 — 55 °C (Predicted) Medium

Boiling Point 373 £ 20 °C (at 760 mmHg) High (Predicted)

Density 1.13 £ 0.06 g/cm3 High (Predicted)

Flash Point ~173 °C High (Predicted)

Vapor Pressure

1.91 x 10~ mmHg (at 25 °C)

High (Predicted)

Solubility & Lipophilicity
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Solvent/Parameter Value Implications for Workflow

Requires organic co-solvents

Water Solubility Insoluble (< 0.1 mg/L) tor bi
or bio-assays.

Highly lipophilic; crosses BBB
LogP (Octanol/Water) 45-51 i
effectively.

Dichloromethane (DCM), Ethyl  Standard extraction/purification

Soluble In
Acetate, Ethanol, DMSO solvents apply.

Part 3: Synthesis & Manufacturing Protocol

The synthesis of 4'-Chloro-3-(3-methylphenyl)propiophenone is most efficiently achieved via
a two-step sequence: Claisen-Schmidt Condensation followed by Selective Hydrogenation.

Reaction Scheme Visualization

4'-Chloroacetophenone

Step 1: Claisen-Schmidt - H20 _ | chalcone Intermediate Step 2: Hydrogenation + H2 Target Dihydrochalcone
(NaOH, EtOH, RT) = (Unsaturated) (H2, Pd/C, EtOAC) (C16H15CIO)

3-Methylbenzaldehyde

Click to download full resolution via product page

Caption: Two-step synthesis via aldol condensation and catalytic hydrogenation.

Detailed Protocol
Step 1: Claisen-Schmidt Condensation

Objective: Synthesize the unsaturated chalcone intermediate, (E)-1-(4-chlorophenyl)-3-(3-
methylphenyl)prop-2-en-1-one.

e Reagents:

o 4'-Chloroacetophenone (1.0 eq)
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o 3-Methylbenzaldehyde (1.0 eq)[1]
o Sodium Hydroxide (NaOH), 10% aqueous solution (2.0 eq)

o Ethanol (95%)

e Procedure:

o Dissolve 4'-chloroacetophenone (15.4 g, 100 mmol) and 3-methylbenzaldehyde (12.0 g,
100 mmol) in Ethanol (100 mL) in a round-bottom flask.

o Cool the mixture to 0-5 °C in an ice bath.
o Add 10% NaOH solution (80 mL) dropwise over 20 minutes with vigorous stirring.

o Allow the reaction to warm to room temperature (20—25 °C) and stir for 4—6 hours. A heavy
precipitate (the chalcone) should form.

o Work-up: Pour the reaction mixture into ice-cold water (300 mL) and neutralize with dilute
HCl to pH ~7. Filter the solid, wash with cold water (3x50 mL), and recrystallize from
Ethanol to obtain the yellow crystalline chalcone.

Step 2: Selective Hydrogenation

Objective: Reduce the alkene double bond without dechlorinating the aromatic ring.

e Reagents:

[¢]

Chalcone Intermediate (from Step 1)

[¢]

Pd/C (5% or 10%), 10 mol% loading

o

Ethyl Acetate (EtOAc) or Ethanol

o

Hydrogen gas (balloon pressure or 1 atm)
e Procedure:

o Dissolve the chalcone (10 g) in EtOAc (100 mL).
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o Add Pd/C catalyst (0.5 g) carefully under an inert atmosphere (Nitrogen).
o Purge the flask with Hydrogen gas three times.

o Stir the mixture under Hz atmosphere at room temperature. Monitor via TLC
(Hexane:EtOAc 8:2) every 30 minutes. Critical: Stop reaction immediately upon
disappearance of starting material (usually 1-2 hours) to prevent over-reduction of the
ketone or dechlorination.

o Work-up: Filter the catalyst through a Celite pad. Concentrate the filtrate under reduced
pressure.

o Purification: The crude oil/solid can be recrystallized from Hexane/EtOAc or purified via
silica gel chromatography to yield the target 4'-Chloro-3-(3-
methylphenyl)propiophenone.

Part 4: Applications in Drug Discovery

This molecule functions as a lipophilic scaffold for Voltage-Gated Sodium Channel (VGSC)
Blockers. It mimics the pharmacophore of Tolperisone, which stabilizes nerve membranes and
inhibits polysynaptic reflexes.

Mechanism of Action (Hypothetical)

The structural similarity to Tolperisone suggests this compound acts by blocking voltage-gated
sodium channels (Nav1l.x), thereby reducing neuronal excitability.
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4'-Chloro-3-(3-methylphenyl)
propiophenone
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Caption: Proposed signaling pathway for muscle relaxation via Na+ channel blockade.

Part 5: Safety & Handling (SDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Causes serious eye irritation.

Eye Irritation H319
[2][3]

May cause respiratory
STOT-SE H335 T
irritation.[4]

Handling Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use in a fume hood to avoid
inhalation of dust/vapors.

o Storage: Store in a cool, dry place (2—8 °C recommended) under an inert atmosphere
(Argon/Nitrogen) to prevent oxidation over long periods.

o Spill Response: Sweep up solid spills to avoid dust generation. Wash area with ethanol
followed by water.
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127-132. (Protocol Reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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